Cas no 1580464-83-0 (Coreoside B)

• Product Name: Coreoside B
• CAS No: 1580464-83-0
• MF: C₂₅H₃₆O₁₂
• MW: 528.546149253845
• CID: 4723923
• PubChem ID: 155289777
• Update Time: 2024-11-06

Coreoside B Chemical and Physical Properties

Names and Identifiers

• Coreoside B
• (2S,3R,4S,5S)-2-(((2R,3R,4S,5S,6R)-2-(((6E,12E)-1,14-Dihydroxytetradeca-6,12-dien-8,10-diyn-3-yl)oxy
• CoreosideB
• TS-10210
• 1580464-83-0
• CS-0253724
• (2S,3R,4S,5S)-2-[(2R,3R,4S,5S,6R)-2-[(6E,12E)-1,14-dihydroxytetradeca-6,12-dien-8,10-diyn-3-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]oxyoxane-3,4,5-triol
• HY-N10050
• DA-52056
• (2S,3R,4S,5S)-2-(((2R,3R,4S,5S,6R)-2-(((6E,12E)-1,14-Dihydroxytetradeca-6,12-dien-8,10-diyn-3-yl)oxy)-4,5-dihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-3-yl)oxy)tetrahydro-2H-pyran-3,4,5-triol
• AKOS040763825

• Inchi： 1S/C25H36O12/c26-12-9-7-5-3-1-2-4-6-8-10-16(11-13-27)35-25-23(21(32)20(31)18(14-28)36-25)37-24-22(33)19(30)17(29)15-34-24/h4,6-7,9,16-33H,8,10-15H2/b6-4+,9-7+/t16?,17-,18+,19-,20+,21-,22+,23+,24-,25+/m0/s1
• InChI Key： DJUIHAHXAHDXGQ-PABXJNOPSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1OC(CCO)CC/C=C/C#CC#C/C=C/CO)O[C@H]1[C@@H]([C@H]([C@H](CO1)O)O)O)O)O

Computed Properties

• Exact Mass: 528.22067658 g/mol
• Monoisotopic Mass: 528.22067658 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 37
• Rotatable Bond Count: 12
• Complexity: 864
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 199
• Molecular Weight: 528.5